Cas no 10180-89-9 ((1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one)
10180-89-9 structure
Product Name:(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
CAS No:10180-89-9
MF:C15H18O3
MW:246.301624774933
CID:210243
PubChem ID:11118339
Update Time:2024-02-29
(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one Chemical and Physical Properties
Names and Identifiers
-
- Oxireno[2,3]azuleno[4,5-b]furan-2(3H)-one,decahydro-8a-methyl-3,6-bis(methylene)-, (3aS,6aR,7aR,8aS,8bS,8cS)-
- Estafietin
- (-)-Estafiatin
- Estafiatin
- Estafiatine
- Oxireno[2,3]azuleno[4,5-b]furan-2(3H)-one,decahydro-8a-methyl-3,6-bis(methylene)-, [3aS-(3aa,6aa,7ab,8ab,8ba,8cb)]-
- Staphiatin (7CI)
- (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan
- 10180-89-9
- (1S,2S,6S,10R,12R,14S)-14-methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
- NS00094040
- (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
-
- Inchi: 1S/C15H18O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h9-13H,1-2,4-6H2,3H3/t9-,10-,11+,12-,13-,15+/m0/s1
- InChI Key: MFXYIKGJSJSAJT-MRWSCNBVSA-N
- SMILES: O1[C@@H]2C[C@H]3C(=C)CC[C@H]4C(=C)C(=O)O[C@@H]4[C@H]3[C@]12C
Computed Properties
- Exact Mass: 246.125594432g/mol
- Monoisotopic Mass: 246.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8
- XLogP3: 1.817
(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
10180-89-9 ((1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one) Related Products
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